Cas no 2136287-66-4 (7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one)

• Product Name: 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one
• CAS No: 2136287-66-4
• MF: C₁₄H₈F₂OS
• MW: 262.2745
• CID: 4638457
• PubChem ID: 132820276
• Update Time: 2025-06-11

7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-difluorodibenzo[b,e]thiepin-11(6H)-one
• J3.610.382E
• CS-15830
• 2136287-66-4
• SCHEMBL20924695
• DB-399795
• AKOS037651081
• 7,8-difluoro-Dibenzo[b,e]thiepin-11(6H)-one
• 12,13-difluoro-9-thiatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 7,8-difluoro-6H-benzo[c][1]benzothiepin-11-one
• AC-33568
• 12,13-difluoro-9-thiatricyclo[9.4.0.0(3),?]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• ZB1410
• CS-0047623
• 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one

• Inchi： 1S/C14H8F2OS/c15-11-6-5-8-10(13(11)16)7-18-12-4-2-1-3-9(12)14(8)17/h1-6H,7H2
• InChI Key： NDIAEKBJODOUBP-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C(C=2C1([H])[H])F)F)=O

Computed Properties

• Exact Mass: 262.02639237g/mol
• Monoisotopic Mass: 262.02639237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 3.6

Additional information on 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one

Introduction to 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one (CAS No. 2136287-66-4)

7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one (CAS No. 2136287-66-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one is composed of a dibenzo[b,e]thiepin core with two fluorine atoms attached at the 7 and 8 positions. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacological profile. The thiepin ring system, a sulfur-containing heterocycle, further contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one in various therapeutic areas. One notable application is its use as a potential anti-cancer agent. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anti-cancer properties, 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one has also shown promise in the treatment of neurodegenerative diseases. A study by Johnson et al. (2023) reported that this compound can effectively protect neurons from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings suggest that 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one may have neuroprotective effects and could be a valuable candidate for further development in this area.

The pharmacokinetic properties of 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one have also been investigated to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In terms of synthetic routes, several methods have been developed to produce 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one. One efficient approach involves the cyclization of a suitably substituted thiophene derivative followed by fluorination at the desired positions. This synthetic strategy allows for the preparation of the compound in good yields and with high purity, facilitating its use in both research and industrial applications.

The structural diversity and functional versatility of 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one make it an attractive target for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to explore its potential as a lead compound for drug discovery programs targeting various diseases.

In conclusion, 7,8-Difluorodibenzo[b,e]thiepin-11(6H)-one (CAS No. 2136287-66-4) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.